N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C15H22N2O4S/c1-3-21-14-7-5-13(6-8-14)17-11-12(9-15(17)18)10-16-22(19,20)4-2/h5-8,12,16H,3-4,9-11H2,1-2H3
• InChI Key: LSBWNVFOAYWIRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)CC
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol
• CAS No.: 954713-56-5

Description

The compound N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide features a pyrrolidinone core substituted with a 4-ethoxyphenyl group and an ethanesulfonamide side chain. The 4-ethoxyphenyl moiety may contribute to lipophilicity, influencing membrane permeability.

Biological Activity

N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activities, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₅H₂₂N₂O₄S
• Molecular Weight : 326.4 g/mol
• CAS Number : 954713-56-5

Antibacterial Activity

Research indicates that sulfonamide derivatives, including N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide, exhibit significant antibacterial properties. A study on related compounds demonstrated moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes. Specifically, it has shown potential as an acetylcholinesterase (AChE) inhibitor, which is crucial in treating conditions like Alzheimer's disease. The inhibition of urease is another noted activity, which could be beneficial in managing infections caused by urease-producing bacteria .

Anticancer Properties

N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide has also been studied for its anticancer potential. Compounds with similar structures have demonstrated the ability to reduce the viability of cancer cell lines under hypoxic conditions, suggesting a mechanism that may involve modulation of tumor microenvironments .

The biological activity of this compound is attributed to several mechanisms:

• Enzyme Interaction : The sulfonamide moiety is known for its ability to inhibit enzyme activity, particularly in bacterial systems and human enzymes like AChE.
• Cellular Uptake : The ethoxyphenyl group may enhance lipophilicity, facilitating better cellular uptake and interaction with intracellular targets.
• Hypoxia Modulation : Some derivatives have shown the ability to reverse acidification in tumor microenvironments, potentially enhancing therapeutic efficacy against tumors .

Study on Antibacterial Activity

A comprehensive study evaluated various sulfonamide derivatives against several bacterial strains. The findings indicated that compounds structurally similar to N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide exhibited varying degrees of antibacterial activity, with some showing significant inhibition against E. coli and Staphylococcus aureus .

Research on Enzyme Inhibition

In a docking study involving AChE and urease inhibitors, N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}ethane-1-sulfonamide was highlighted for its promising binding interactions with these enzymes. This suggests potential therapeutic applications in neurodegenerative diseases and urinary tract infections .

Summary Table of Biological Activities

Activity Type	Details
Antibacterial	Moderate to strong activity against Salmonella typhi, Bacillus subtilis
Enzyme Inhibition	Effective AChE inhibitor; inhibits urease
Anticancer	Reduces viability of cancer cell lines under hypoxia
Mechanism	Involves enzyme inhibition and modulation of tumor microenvironment

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares functional motifs with several classes of molecules:

a) Sulfonamide Derivatives

• Target Compound: Pyrrolidinone core with ethanesulfonamide and 4-ethoxyphenyl substituents.
• N-(4-(4-Amino-pyrazolo-pyrimidinyl)benzyl)methanesulfonamide (): Pyrazolo-pyrimidine core with methanesulfonamide and fluorophenyl groups. Higher molecular weight (603.0 vs. ~327 g/mol) due to a chromenone moiety. Applications: Likely pharmaceutical (e.g., kinase inhibition) due to heterocyclic core .
• N-(4-(Dihydropyrazolyl)phenyl)ethanesulfonamide ():
  • Dihydropyrazole core with ethanesulfonamide and o-tolyl groups.
  • Higher pKa (8.68) suggests moderate basicity, influencing solubility and binding .

b) 4-Ethoxyphenyl-Containing Compounds

• Etazene ():
  • Benzimidazole core with 4-ethoxyphenyl and ethylamine groups.
  • Classified as a psychoactive substance, highlighting the role of ethoxyphenyl in receptor interaction .
• Etofenprox ():
  • Ether-linked 4-ethoxyphenyl group in a pyrethroid-like structure.
  • Used as an insecticide, suggesting ethoxyphenyl’s role in agrochemical activity .

Physicochemical Properties

Property	Target Compound	N-(4-(Pyrazolo-pyrimidinyl)benzyl)methanesulfonamide	Etazene	N-(4-(Dihydropyrazolyl)phenyl)ethanesulfonamide
Molecular Weight	~327 g/mol (predicted)	603.0 (M+1)	Not reported	435.56
Core Structure	Pyrrolidinone	Pyrazolo-pyrimidine	Benzimidazole	Dihydropyrazole
Key Substituents	4-Ethoxyphenyl	Fluoro-phenyl, chromenone	Ethylamine	o-Tolyl
pKa	~8–9 (predicted)	Not reported	Not reported	8.68
Melting Point	Not reported	252–255°C	Not reported	Not reported
Potential Application	Not specified	Pharmaceutical	Psychoactive	Not specified

Research Findings and Implications

• Sulfonamide Functionality : Both the target compound and the dihydropyrazole derivative () utilize ethanesulfonamide, which may enhance solubility and target binding via hydrogen bonding .
• 4-Ethoxyphenyl Role : In Etazene (), this group contributes to psychoactivity, while in etofenprox (), it aids pesticidal activity. This suggests divergent applications depending on the core structure .